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Compound of Interest

Compound Name: (R)-1-(2-bromophenyl)ethanol

CAS No.: 76116-20-6

Cat. No.: B1270781

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Brominated chiral alcohols, or vicinal bromohydrins, are indispensable building blocks in

modern organic synthesis. Characterized by a bromine atom and a hydroxyl group on adjacent

carbon atoms, these molecules offer a unique combination of functionalities that are highly

prized in the pharmaceutical and agrochemical industries.[1] The bromine atom serves as an

excellent leaving group for nucleophilic substitutions, while the hydroxyl group can be readily

transformed through oxidation or etherification.[1] This dual reactivity makes them versatile

precursors for synthesizing a wide range of complex, high-value chiral molecules, including

epoxides and amino alcohols.[1][2]

The stereochemistry of these compounds is critical, as the biological activity of many active

pharmaceutical ingredients (APIs) and agrochemicals is dependent on a specific enantiomer.[1]

[3] Consequently, the development of efficient and highly selective methods for producing

enantiomerically pure bromohydrins is a key focus of industrial research.
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Synthesis of Enantiomerically Enriched
Bromohydrins
The industrial synthesis of chiral bromohydrins primarily follows two strategic paths: the direct

asymmetric synthesis from prochiral precursors and the resolution of racemic mixtures.

Asymmetric Synthesis from Prochiral Substrates
Asymmetric synthesis creates a specific enantiomer directly from a non-chiral starting material

using a chiral catalyst or reagent.

Enantioselective Bromohydroxylation of Alkenes: This method involves the direct addition of

bromine and a hydroxyl group across a double bond, with a chiral catalyst controlling the

stereochemical outcome.[1] Cinnamyl alcohols, for example, can be converted into their

corresponding optically active bromohydrins with high enantioselectivity.[2][4]

Asymmetric Reduction of α-Bromo Ketones: Chiral reducing agents or catalysts can convert

α-bromo ketones into chiral bromohydrins with high enantioselectivity and

diastereoselectivity.[1]

Indirect Methods via Chiral Epoxides: A widely used and reliable two-step method involves

the Sharpless asymmetric epoxidation of an allylic alcohol to produce a chiral epoxide.[1]

This epoxide is then regioselectively opened using a bromide nucleophile to yield the desired

chiral bromohydrin.[1]

Table 1: Catalytic Asymmetric Synthesis of Chiral Bromohydrins from Alkenes and Ketones
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Method Substrate
Catalyst/Re
agent

Yield (%)
Enantiomeri
c Excess
(ee) (%)

Diastereom
eric Ratio
(dr)

Enantioselec

tive

Bromohydro

xylation[1]

Cinnamyl
Alcohol

Chiral
Amine
Catalyst

70 95 N/A

4-Me-

Cinnamyl

Alcohol

Chiral Amine

Catalyst
75 94 N/A

4-Cl-

Cinnamyl

Alcohol

Chiral Amine

Catalyst
87 93 N/A

| Asymmetric Hydrogenation[1] | 2-bromo-1-phenylethanone | Chiral Ru-Catalyst | 99 | 99 |

>20:1 |

Resolution of Racemic Mixtures
Kinetic resolution separates a racemic mixture by exploiting the different reaction rates of the

two enantiomers with a chiral catalyst or enzyme.

Enzymatic Kinetic Resolution (EKR): Lipases are commonly used to selectively acylate one

enantiomer of a racemic bromohydrin, leaving the other unreacted.[1] By stopping the

reaction at approximately 50% conversion, both the acylated product and the remaining

alcohol can be recovered with high enantiomeric purity.[1]

Hydrolytic Kinetic Resolution (HKR): Chiral catalysts, such as the Jacobsen (salen)Co(III)

complex, can be used for the hydrolytic kinetic resolution of precursor epoxides like

epibromohydrin. One enantiomer is selectively hydrolyzed to a diol, leaving the unreacted

epoxide enantiomerically enriched.[1]
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Caption: Synthetic routes to chiral bromohydrins.

Key Experimental Protocols
Detailed methodologies are crucial for the successful application of these synthetic strategies

in a laboratory or industrial setting.

Protocol: Enantioselective Bromohydroxylation of
Cinnamyl Alcohols[4]
This protocol is adapted from a reported catalytic asymmetric bromohydroxylation.

Materials: (E)-cinnamyl alcohol (substrate), (DHQD)₂PHAL (catalyst), (-)-camphorsulfonic

acid (CSA, additive), N-Bromobenzamide (bromine source), Acetonitrile (CH₃CN), and Water

(H₂O).

Procedure:
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1. To a reaction vessel, add the cinnamyl alcohol substrate (0.30 mmol), (DHQD)₂PHAL

catalyst (10 mol%), and (-)-CSA additive (10 mol%).

2. Add the solvent system, typically a 10:1 mixture of CH₃CN/H₂O (3.3 mL total).

3. Cool the mixture to the desired temperature (e.g., -30 °C).

4. Add the N-Bromobenzamide bromine source (1.2 equivalents).

5. Stir the reaction mixture for the specified time (e.g., 72 hours), monitoring progress by TLC

or HPLC.

6. Upon completion, quench the reaction and perform a standard aqueous workup.

7. Purify the crude product via flash chromatography on silica gel to yield the optically active

bromohydrin.

8. Determine the enantiomeric excess (ee) using chiral HPLC.

Protocol: Lipase-Catalyzed Kinetic Resolution of a
Racemic Bromohydrin[1]
This procedure provides a general workflow for enzymatic kinetic resolution.

Materials: Racemic bromohydrin, Lipase (e.g., from Candida antarctica), Acyl donor (e.g.,

vinyl acetate), Organic solvent (e.g., MTBE or hexane).

Procedure:

1. Dissolve the racemic bromohydrin (1.0 equiv) in the chosen organic solvent.

2. Add the lipase, typically 10-50% by weight of the substrate.

3. Add the acyl donor (1.0-5.0 equiv).

4. Stir the mixture at a controlled temperature (e.g., room temperature or 30 °C).
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5. Monitor the reaction progress using an appropriate analytical technique (e.g., chiral HPLC

or GC) to determine both the conversion and the enantiomeric excess of the remaining

alcohol and the formed ester.

6. Stop the reaction at approximately 50% conversion to ensure high enantiomeric excess for

both components.

7. Filter off the enzyme. The enzyme can often be washed and recycled.

8. Separate the unreacted alcohol from the formed ester using column chromatography.

9. The ester can be hydrolyzed (e.g., using K₂CO₃ in methanol) to obtain the other

enantiomer of the alcohol.
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Caption: Workflow for enzymatic kinetic resolution.

Industrial Applications
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The versatility of brominated chiral alcohols makes them valuable intermediates in several key

industrial sectors.

Pharmaceutical Synthesis
In the pharmaceutical industry, chirality is a critical factor for drug safety and efficacy.[3]

Brominated chiral alcohols are pivotal intermediates for constructing the precise three-

dimensional structures required for biological activity.[1]

Precursors to Chiral Epoxides: Treatment with a base readily converts a bromohydrin into

the corresponding chiral epoxide through an intramolecular Sɴ2 reaction.[5][6] Chiral

epoxides are themselves highly valuable building blocks in drug synthesis.[7]

Synthesis of Chiral Amino Alcohols: The bromine atom can be displaced by an azide

nucleophile, followed by reduction, to produce vicinal amino alcohols, a common structural

motif in many APIs.[2]

Specific Drug Intermediates: These compounds are used in the synthesis of various drugs.

For instance, (S)-1-(2'-bromo-4'-fluorophenyl)ethanol is a potential intermediate for several

anti-Alzheimer's drugs, and can be produced via microbial reduction of the corresponding

ketone with high yield (>90%) and enantiomeric excess (99%).[3] Similarly, (R)-3-(4-

fluorophenyl)-2-hydroxy propionic acid, which can be prepared via biocatalytic reduction,

serves as a building block for rhinovirus protease inhibitors.[3][8]

Table 2: Examples of Brominated Chiral Alcohols and Related Intermediates in Pharmaceutical

Synthesis
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Chiral
Intermediate

Target Drug
Class

Synthesis
Method

Yield
Enantiomeric
Excess (ee)

(S)-1-(2'-
bromo-4'-
fluorophenyl)e
thanol[3]

Anti-
Alzheimer's

Microbial
Reduction

>90% >99%

(S)-4-chloro-3-

hydroxybutanoic

acid methyl

ester[8]

Cholesterol

Lowering Agents

Enzymatic

Preparation
- -

| (R)-3-(4-fluorophenyl)-2-hydroxy propionic acid[3] | Rhinovirus Protease Inhibitor | Biocatalytic

Reduction | - | - |

Agrochemical Synthesis
The principles of chirality and targeted molecular design are also paramount in the

agrochemical industry to enhance efficacy and reduce environmental impact.[9] Brominated

intermediates play a crucial role in the synthesis of modern pesticides and herbicides.[10] The

bromine atom provides a reactive handle for nucleophilic substitution, allowing for the

introduction of various functional groups that are essential for the biological activity of the final

product.[10] This allows for the precise construction of complex molecules designed to target

specific pests or weeds.[10]

Other Industrial Uses
Environmental Remediation: Certain halohydrins can aid in the degradation of various

halogenated environmental pollutants.[5][11]

Material Science: As highly functionalized chiral molecules, they can serve as monomers or

building blocks for the synthesis of specialized polymers and materials where

stereochemistry influences the final properties.
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Caption: Synthetic utility of brominated chiral alcohols.

Conclusion
Brominated chiral alcohols are high-value, versatile intermediates with significant industrial

applications, particularly in the synthesis of pharmaceuticals and agrochemicals. Their dual

functionality allows for a wide range of chemical transformations, making them powerful tools

for constructing complex chiral molecules. Advances in catalytic asymmetric synthesis and

enzymatic resolution have provided robust and scalable methods for their production in high

enantiomeric purity. As the demand for enantiopure drugs and more sophisticated

agrochemicals continues to grow, the industrial importance of brominated chiral alcohols is set

to increase, driving further innovation in their synthesis and application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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